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Compound of Interest

Compound Name: 5-Methylbenzoxazole

Cat. No.: B076525

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available solubility and
stability data for 5-Methylbenzoxazole. The information is curated for professionals in
research and drug development who utilize benzoxazole derivatives as key building blocks in
the synthesis of pharmaceuticals and other bioactive molecules. This document summarizes
key physical and chemical properties, outlines experimental protocols for determining solubility
and stability, and discusses the degradation pathways of the benzoxazole core.

Core Properties of 5-Methylbenzoxazole

5-Methylbenzoxazole is an aromatic heterocyclic compound with the molecular formula
CsH7NO. lts structure, featuring a benzene ring fused to an oxazole ring with a methyl
substituent, imparts a combination of aromatic stability and reactive sites for further
functionalization.[1]
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Property Value Source
Molecular Formula CsH7NO [2]
Molecular Weight 133.15 g/mol [2]

CAS Number 10531-78-9 [2]
Melting Point 40-47 °C

Boiling Point 96 °C/ 15 mmHg [3]
Form Solid

Solubility Profile

Quantitative solubility data for 5-Methylbenzoxazole is not readily available in the public
domain. However, based on qualitative statements and data from a closely related isomer, 2-
methylbenzoxazole, a solubility profile can be inferred.

Solvent Solubility Notes Source

Quialitative data for 5-
Methanol Soluble [3][4]
Methylbenzoxazole.

Data for the isomer 2-
Ethanol Soluble [5]
methylbenzoxazole.

Insoluble (Estimated Data for the isomer 2-
Water at 1038 mg/L @ 25 methylbenzoxazole.[5]  [5][6]
°C) [6]

The methyl group on the benzoxazole ring is expected to slightly decrease aqueous solubility
compared to the parent benzoxazole molecule due to an increase in lipophilicity. The solubility
in polar organic solvents like methanol and ethanol is consistent with the molecule's overall
characteristics.

Stability Characteristics

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/722243
https://www.sigmaaldrich.com/HK/zh/product/aldrich/722243
https://www.sigmaaldrich.com/HK/zh/product/aldrich/722243
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2397300.htm
https://www.benchchem.com/product/b076525?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2397300.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397300_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzoxazole
https://www.thegoodscentscompany.com/data/rw1032151.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzoxazole
https://www.thegoodscentscompany.com/data/rw1032151.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Methylbenzoxazole is generally considered stable under standard laboratory conditions.[7]
However, the benzoxazole ring system can be susceptible to degradation under specific
environmental stresses.
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Ke
Condition Stability Profile v . . Source
Considerations
The benzoxazole ring
is thermally stable, but )
_ High temperatures
degradation can occur
can lead to the loss of
at elevated )
carbon monoxide and
temperatures. o
Thermal carbon dioxide, [8]
Polybenzoxazoles, for ) )
. ) potentially forming
instance, show major )
N Schiff base-type
decomposition
structures.[8]
between 550 and 660
°C.[8]
The rate of hydrolysis
Benzoxazoles are )
] is pH-dependent. For
susceptible to
] ] benzoxazole and 2-
hydrolysis, particularly
o methylbenzoxazole,
) under acidic ) o
Hydrolytic N acid catalysis is [9][10]
conditions. The
) ) observed at low
reaction typically o )
) ) acidity, with
involves acid ) )
i retardation at higher
catalysis.[9] o
acidities.[9][10]
Benzoxazole
derivatives can be o
- ] ) Photoreactivity can be
sensitive to light. Their
o affected by the
) photostability is ]
Photolytic ) polarity and free [11]
influenced by the
] ] volume of the
surrounding medium, ] ]
microenvironment.[11]
such as the polymer
matrix they are in.[11]
Hazardous
Incompatible with decomposition
Oxidative strong oxidizing products include

agents.

carbon oxides and

nitrogen oxides.
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Experimental Protocols

Determination of Aqueous Solubility (Shake-Flask
Method)

The shake-flask method is a widely accepted technique for determining the thermodynamic

solubility of a compound.[12]

Methodology:

Preparation of Saturated Solution: An excess amount of 5-Methylbenzoxazole is added to a
known volume of purified water or a relevant buffer system in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a
sufficient period (typically 24 hours) to ensure equilibrium is reached.[12]

Phase Separation: The undissolved solid is separated from the solution by centrifugation or
filtration.

Quantification: The concentration of 5-Methylbenzoxazole in the clear supernatant or filtrate
is determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.[13]

Calculation: The solubility is calculated from the measured concentration.

Stability Assessment (Stability-Indicating HPLC Method)

A stability-indicating HPLC method is crucial for assessing the stability of 5-

Methylbenzoxazole and quantifying its degradation products.[14]

Methodology:

Method Development: An HPLC method is developed to separate 5-Methylbenzoxazole
from its potential degradation products. This involves optimizing the column, mobile phase
composition, flow rate, and detector wavelength.

Forced Degradation Studies: The compound is subjected to stress conditions such as acid
and base hydrolysis, oxidation, heat, and light to generate degradation products.[14][15]
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e Method Validation: The HPLC method is validated according to ICH guidelines for
parameters including specificity, linearity, accuracy, precision, and robustness to ensure it is

suitable for its intended purpose.

» Stability Study: 5-Methylbenzoxazole is stored under defined conditions (e.g., various
temperatures and humidity levels) for specific durations. Samples are periodically withdrawn
and analyzed using the validated stability-indicating HPLC method to monitor for any
degradation.

Logical Workflow and Degradation Pathway
Visualization

As 5-Methylbenzoxazole is a chemical building block, it is not directly involved in biological
signaling pathways. The following diagrams illustrate the logical workflow for solubility and
stability assessment and a generalized degradation pathway for the benzoxazole ring.
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Caption: Experimental workflow for assessing the solubility and stability of 5-
Methylbenzoxazole.
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Caption: Generalized pathway for the acid-catalyzed hydrolysis of 5-Methylbenzoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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